Cas no 457657-68-0 (1-tert-butyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate
• CAS No: 457657-68-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD22415188
• CID: 3162773
• PubChem ID: 11334004
• Update Time: 2025-11-07

1-tert-butyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-Boc-3-methylpyrrolidine-3-carboxylate
• 1-tert-butyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate
• AUABPENEDJXJQH-UHFFFAOYSA-N
• AS-34414
• 1-tert-butyl3-methyl3-methylpyrrolidine-1,3-dicarboxylate
• CS-0052366
• 457657-68-0
• DB-111383
• AKOS025290082
• 3-methylpyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
• MFCD22415188
• 1-O-tert-butyl 3-O-methyl 3-methylpyrrolidine-1,3-dicarboxylate
• SCHEMBL2673515

• MDL： MFCD22415188
• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(15)13-7-6-12(4,8-13)9(14)16-5/h6-8H2,1-5H3
• InChI Key： AUABPENEDJXJQH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(=O)OC)(C)C1)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-tert-butyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate

Introduction to 1-tert-butyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate (CAS No. 457657-68-0)

1-tert-butyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate, identified by its Chemical Abstracts Service (CAS) number 457657-68-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of multiple functional groups, including tert-butyl and methyl substituents, as well as dicarboxylate moieties, makes this molecule a versatile scaffold for further chemical modifications and functionalization.

The structure of 1-tert-butyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate features a pyrrolidine ring system with two carboxylate groups at the 1 and 3 positions, enhancing its reactivity and potential utility in synthetic chemistry. The tert-butyl and methyl groups at the 3-position contribute to steric hindrance and electronic effects that can influence the compound's interactions with biological targets. This unique structural arrangement has prompted extensive research into its pharmacological properties and synthetic applications.

In recent years, there has been growing interest in pyrrolidine derivatives due to their role as key intermediates in the synthesis of bioactive molecules. The synthetic pathways for 1-tert-butyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate have been optimized to ensure high yields and purity, making it a valuable building block for medicinal chemists. Advanced techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to facilitate the introduction of additional functional groups, thereby expanding its synthetic utility.

One of the most compelling aspects of 1-tert-butyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate is its potential application in the development of novel therapeutic agents. The pyrrolidine core is a common motif in many pharmacologically active compounds, including antiviral, anti-inflammatory, and anticancer agents. The carboxylate groups provide opportunities for salt formation and prodrug development, while the tert-butyl and methyl substituents can be tailored to modulate binding affinity and selectivity. These features make it an attractive candidate for further investigation in drug discovery programs.

Recent studies have highlighted the importance of bioisosterism in medicinal chemistry, where structural analogs with similar biological activity but different physicochemical properties are explored. 1-tert-butyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate serves as an excellent example of how subtle structural modifications can significantly impact a molecule's pharmacokinetic profile. By incorporating this compound into drug-like scaffolds, researchers aim to develop more effective and less toxic therapeutic agents.

The pharmacological evaluation of 1-tert-butyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate has revealed promising results in preclinical studies. Its ability to interact with specific biological targets has been demonstrated through both computational modeling and experimental validation. These findings suggest that derivatives of this compound may exhibit desirable therapeutic effects in various disease models. Additionally, its stability under different conditions makes it a reliable candidate for further development.

In the context of green chemistry, the synthesis of 1-tert-butyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate has been approached with an emphasis on sustainability. Efforts have been made to minimize waste generation and reduce energy consumption through catalytic methods and solvent-free reactions. These advancements align with global initiatives to promote environmentally friendly chemical processes while maintaining high efficiency.

The future prospects for 1-tert-butyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate are vast, particularly in the realm of personalized medicine. As our understanding of disease mechanisms grows, so does the need for tailored therapeutic strategies. This compound's versatility allows it to be incorporated into diverse drug candidates that can target specific genetic or molecular profiles. Such innovations are expected to revolutionize how diseases are treated in the coming decades.

In conclusion,1-tert-butyl 3-methyl 3-methylpyrrolidine-1,3-dicarboxylate (CAS No. 457657-68-0) represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional properties make it a valuable tool for drug discovery and development. With ongoing research efforts focused on optimizing its synthesis and exploring its biological potential, this compound is poised to play a crucial role in shaping the future of medicine.